![molecular formula C9H18Cl2N4O B6272282 N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-3-amine dihydrochloride CAS No. 1955541-43-1](/img/no-structure.png)
N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-3-amine dihydrochloride
Description
The compound is a derivative of 5-methyl-1,2,4-oxadiazol-3-amine , which is a heterocyclic compound with potential applications in medicinal chemistry . The N-methyl group and the pyrrolidin-3-amine moiety suggest that this compound might have interesting biological activities.
Molecular Structure Analysis
The compound contains an oxadiazole ring, which is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom . The presence of the N-methyl group and the pyrrolidin-3-amine moiety could influence the compound’s conformation and reactivity.Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, oxadiazoles are known to participate in various chemical reactions, including substitutions and ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the N-methyl group could increase its lipophilicity, while the oxadiazole ring could contribute to its stability .Mechanism of Action
Target of Action
Compounds with a 1,2,4-oxadiazole core structure have been reported to exhibit a broad spectrum of biological activities .
Mode of Action
It is known that 1,2,4-oxadiazole derivatives interact with their targets through various mechanisms, depending on the specific functional groups present in the molecule .
Biochemical Pathways
1,2,4-oxadiazole derivatives have been reported to interfere with several biochemical pathways, leading to their broad spectrum of biological activities .
Pharmacokinetics
The 1,2,4-oxadiazole heterocycle is known to be a bioisostere of amide and shows better hydrolytic and metabolic stability .
Result of Action
1,2,4-oxadiazole derivatives have been reported to exhibit a range of biological activities, including antibacterial, antifungal, and nematocidal activities .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-3-amine dihydrochloride involves the reaction of N-methylpyrrolidine with 5-methyl-1,2,4-oxadiazole-3-carboxaldehyde followed by reduction and quaternization with hydrochloric acid.", "Starting Materials": [ "N-methylpyrrolidine", "5-methyl-1,2,4-oxadiazole-3-carboxaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: N-methylpyrrolidine is reacted with 5-methyl-1,2,4-oxadiazole-3-carboxaldehyde in the presence of a suitable solvent and a catalyst to form N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-3-amine.", "Step 2: The resulting intermediate is then reduced using sodium borohydride to form the corresponding amine.", "Step 3: The amine is then quaternized with hydrochloric acid to form the dihydrochloride salt of the final compound." ] } | |
CAS RN |
1955541-43-1 |
Product Name |
N-methyl-N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-3-amine dihydrochloride |
Molecular Formula |
C9H18Cl2N4O |
Molecular Weight |
269.2 |
Purity |
0 |
Origin of Product |
United States |
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